Cas no 90531-99-0 (4-bromo-1-methoxy-2-methylsulfonyl-benzene)

• Product Name: 4-bromo-1-methoxy-2-methylsulfonyl-benzene
• CAS No: 90531-99-0
• MF: C₈H₉BrO₃S
• MW: 265.124260663986
• CID: 788651
• PubChem ID: 22345176
• Update Time: 2025-04-19

4-bromo-1-methoxy-2-methylsulfonyl-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-methoxy-2-(methylsulfonyl)-
• 4-bromo-1-methoxy-2-(methylsulfonyl)benzene
• 4-bromo-1-methoxy-2-methylsulfonylbenzene
• 4-bromo-2-methanesulfonyl-1-methoxybenzene
• Benzene,4-bromo-1-methoxy-2-(methylsulfonyl)
• Methyl-(5-brom-2-methoxy-phenyl)-sulfon
• 4-bromo-1-methoxy-2-methylsulfonyl-benzene
• BS-33101
• CS-0210944
• 4-Bromo-2-(methanesulfonyl)-1-methoxybenzene
• 90531-99-0
• 4-bromo-2-methanesulfonyl-1-methoxy-benzene
• DTXSID20625052
• XMGUUWRHYPQTHF-UHFFFAOYSA-N
• F98302
• SCHEMBL1790129
• EN300-112033
• MFCD16250388
• DB-316260

• Inchi： 1S/C8H9BrO3S/c1-12-7-4-3-6(9)5-8(7)13(2,10)11/h3-5H,1-2H3
• InChI Key： XMGUUWRHYPQTHF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(C)(=O)=O)OC

Computed Properties

• Exact Mass: 263.94600
• Monoisotopic Mass: 263.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 2.94200